methyl 2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)butanoate

• IUPAC Name: methyl 2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]butanoate
• InChI: InChI=1S/C15H17FN4O2S/c1-3-12(13(21)22-2)23-15-18-17-14-19(8-9-20(14)15)11-6-4-10(16)5-7-11/h4-7,12H,3,8-9H2,1-2H3
• InChI Key: PKUNTOXGFXIVOI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)SC1=NN=C2N1CCN2C3=CC=C(C=C3)F
• Molecular Formula: C15H17FN4O2S
• Molecular Weight: 336.4 g/mol
• CAS No.: 923678-40-4

Description

Methyl 2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)butanoate is a useful research compound. Its molecular formula is C15H17FN4O2S and its molecular weight is 336.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihypertensive Effects

Research on nonpeptide angiotensin II (AII) receptor antagonists has led to the discovery of compounds with potent antihypertensive effects upon oral administration. These compounds, through modifications like the tetrazole derivative DuP 753, are being developed for treating hypertension, highlighting the therapeutic potential of structurally similar compounds in cardiovascular diseases (Carini et al., 1991).

Antioxidant and Anticancer Activity

Triazolo-thiadiazoles have been studied for their in vitro antioxidant properties and anticancer activity. Compounds like FPNT exhibited cytotoxic effects on hepatocellular carcinoma cell lines (HepG2), suggesting a potential pathway for developing novel cancer therapeutics. The study indicates the role of similar compounds in inducing apoptosis and inhibiting cell growth, contributing to their anticancer efficacy (Sunil et al., 2010).

Antimicrobial Activities

The synthesis of triazoles and thiadiazoles bearing imidazo[2,1-b]thiazole moieties has shown promising results in antimicrobial activities. These compounds exhibit significant antibacterial and antifungal activities, assessed through microbroth dilution techniques. Such findings underscore the potential of methyl 2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)butanoate and related compounds in the development of new antimicrobial agents (Güzeldemirci & Küçükbasmacı, 2010).

Antitumor Properties

Studies on imidazo[2,1-b][1,3]benzothiazole derivatives have reported their effectiveness as radiosensitizers and anticarcinogenic compounds against various cancer cell lines. The significant in vitro anticancer activity against liver and melanoma cancer cell lines highlights the potential clinical applications of these compounds in cancer treatment, underscoring the role of structural analogs in therapeutic strategies (Majalakere et al., 2020).